Cas no 34171-37-4 (5-ethyl-2-thioxo-1H-pyrimidin-4-one)

• Product Name: 5-ethyl-2-thioxo-1H-pyrimidin-4-one
• CAS No: 34171-37-4
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• MDL: MFCD11047013
• CID: 294660
• PubChem ID: 3002042
• Update Time: 2025-04-19

5-ethyl-2-thioxo-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-thiouracil
• 5-ethyl-2-sulfanylidene-1,2,3,4-tetrahydropyriMidin-4-one
• 5-Ethyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone,5-ethyl-2,3-dihydro-2-thioxo-
• 5-ethyl-2-thioxo-1H-pyrimidin-4-one
• MFCD00079592
• A853825
• 5-ethyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• FT-0687995
• JYBWJPAOAQCXAX-UHFFFAOYSA-N
• SB57810
• SCHEMBL11158269
• (4-nitropyridin-2-yl)methyl?acetate
• NS00040598
• J-019477
• J-517471
• AKOS006337098
• 34171-37-4
• 5-ethyl-2-sulfanylidene-1H-pyrimidin-4-one
• SY021690
• GS-3964
• 5-ethyl-2,3-dihydro-2-thioxopyrimidin-4(1H)-one
• DTXSID60388230
• SCHEMBL3540299
• 5-Athyl-2-thiouracil
• AKOS032960522
• 4(1H)-Pyrimidinone, 5-ethyl-2,3-dihydro-2-thioxo-
• DB-068942
• 5-Ethyl-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone;

• MDL： MFCD11047013
• Inchi： 1S/C6H8N2OS/c1-2-4-3-7-6(10)8-5(4)9/h3H,2H2,1H3,(H2,7,8,9,10)
• InChI Key： JYBWJPAOAQCXAX-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(N1)=O)CC

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data available
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191-193 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• PSA: 41.13
• LogP: 0.99490

5-ethyl-2-thioxo-1H-pyrimidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones